Cas no 476637-04-4 (2-(2-bromo-phenyl)-5-tert-butyl-2h-pyrazol-3-ylamine)

• Product Name: 2-(2-bromo-phenyl)-5-tert-butyl-2h-pyrazol-3-ylamine
• CAS No: 476637-04-4
• MF: C₁₃H₁₆BrN₃
• MW: 294.19024181366
• MDL: MFCD04115078
• CID: 931195
• PubChem ID: 43542915
• Update Time: 2025-11-01

2-(2-bromo-phenyl)-5-tert-butyl-2h-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-phenyl)-5-tert-butyl-2h-pyrazol-3-ylamine
• 2-(2-BROMOPHENYL)-5-TERT-BUTYL-2H-PYRAZOL-3-YLAMINE,
• 2-(2-bromophenyl)-5-tert-butylpyrazol-3-amine
• 1-(2-Bromophenyl)-3-(tert-butyl)-1H-pyrazol-5-amine
• 2-(2-bromophenyl)-5-tert-butyl-3-pyrazolamine
• 2-(2-bromophenyl)-5-tert-butyl-pyrazol-3-amine
• 2,7-DIMETHYL-9-FLUORENONE-4-CARBOXYLIC ACID
• DTXSID90656156
• SB37295
• AKOS005256415
• A827297
• 476637-04-4
• MFCD04115078
• DB-070841
• 1-(2-bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine

• MDL： MFCD04115078
• Inchi： 1S/C13H16BrN3/c1-13(2,3)11-8-12(15)17(16-11)10-7-5-4-6-9(10)14/h4-8H,15H2,1-3H3
• InChI Key： KKHQLXCYXNWGAP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(=CC(C(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 293.05300
• Monoisotopic Mass: 293.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 3.9

Experimental Properties

• PSA: 43.84000
• LogP: 4.09570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(2-bromo-phenyl)-5-tert-butyl-2h-pyrazol-3-ylamine

Professional Introduction to Compound with CAS No. 476637-04-4 and Product Name: 2-(2-bromo-phenyl)-5-tert-butyl-2H-pyrazol-3-ylamine

2-(2-bromo-phenyl)-5-tert-butyl-2H-pyrazol-3-ylamine, identified by the CAS number 476637-04-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of both bromine and tert-butyl substituents in its molecular framework imparts unique chemical properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural composition of 2-(2-bromo-phenyl)-5-tert-butyl-2H-pyrazol-3-ylamine is characterized by a pyrazole core substituted with a 2-bromo phenyl group at the 2-position and a tert-butyl group at the 5-position. This specific arrangement of substituents contributes to its distinct reactivity and potential interactions with biological targets. The bromine atom, in particular, serves as a versatile handle for further functionalization, enabling chemists to explore diverse derivatives through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole scaffolds. Pyrazoles have been extensively studied due to their ability to modulate various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The compound 2-(2-bromo-phenyl)-5-tert-butyl-2H-pyrazol-3-ylamine represents an intriguing molecule that could serve as a lead compound for the development of new drugs targeting neurological disorders, cancer, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The pyrazole moiety is known to interact effectively with ATP-binding pockets in kinase domains, making it an ideal scaffold for designing selective inhibitors. The bromine substituent on the phenyl ring allows for further derivatization to optimize binding affinity and selectivity against specific kinases.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 2-(2-bromo-phenyl)-5-tert-butyl-2H-pyrazol-3-ylamine with high precision. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings are particularly promising given the growing body of evidence linking JAKs and CDKs to autoimmune diseases and cancer progression.

The tert-butyl group at the 5-position of the pyrazole ring introduces steric bulk, which can be leveraged to enhance binding interactions with biological targets. This steric hindrance can help reduce off-target effects by improving selectivity over closely related enzymes. Additionally, the tert-butyl group can participate in hydrophobic interactions, further stabilizing the compound's binding affinity.

Another area of interest is the potential use of 2-(2-bromo-phenyl)-5-tert-butyl-2H-pyrazol-3-ylamine in the development of anti-inflammatory agents. Pyrazole derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound make it a suitable candidate for designing molecules that can selectively target inflammatory pathways without causing significant side effects.

In vitro studies have begun to explore the pharmacological properties of 2-(2-bromo-phenyl)-5-tert-butyl-2H-pyrazol-3-ylamine, revealing promising results in preliminary assays. These studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways. Furthermore, preliminary toxicity studies suggest that the compound exhibits moderate solubility and bioavailability, indicating its potential for further development into an oral therapeutic agent.

The synthesis of 2-(2-bromo-phenyl)-5-tert-butyl-2H-pyrazol-3-yamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination of a phenethyl precursor, followed by condensation with tert-butanol under acidic conditions to form the pyrazole ring. Subsequent functionalization steps such as nitration or sulfonylation can be performed to introduce additional reactive sites for further derivatization.

The versatility of CAS No. 476637-04-4 makes it an attractive building block for medicinal chemists seeking to develop novel drug candidates. Its unique structural features provide numerous opportunities for chemical modification, allowing researchers to fine-tune its pharmacological properties for specific therapeutic applications.

As research in this area continues to evolve, it is expected that compounds like 2-(2-bromo-phenoxy)-5-methylpyrrole will play an increasingly important role in drug discovery and development. The combination of computational modeling, high-throughput screening, and synthetic chemistry will be essential in identifying new derivatives with enhanced efficacy and reduced toxicity.